Cas no 1260665-99-3 (3-Bromo-2-fluoro-6-iodopyridine)

• Product Name: 3-Bromo-2-fluoro-6-iodopyridine
• CAS No: 1260665-99-3
• MF: C₅H₂BrFIN
• MW: 301.882956027985
• MDL: MFCD18250719
• CID: 4672674
• PubChem ID: 71743087
• Update Time: 2025-05-21

3-Bromo-2-fluoro-6-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-BROMO-2-FLUORO-6-IODOPYRIDINE
• RBEHXSPQSJBJIY-UHFFFAOYSA-N
• Pyridine, 3-bromo-2-fluoro-6-iodo-
• FCH1364751
• AB73526
• AX8267073
• DB-117162
• AKOS027331681
• MFCD18250719
• AS-41542
• CS-0169341
• SCHEMBL14688692
• 1260665-99-3
• 3-Bromo-2-fluoro-6-iodopyridine

• MDL： MFCD18250719
• Inchi： 1S/C5H2BrFIN/c6-3-1-2-4(8)9-5(3)7/h1-2H
• InChI Key： RBEHXSPQSJBJIY-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=N1)F)Br

Computed Properties

• Exact Mass: 300.83994g/mol
• Monoisotopic Mass: 300.83994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 2.7

Additional information on 3-Bromo-2-fluoro-6-iodopyridine

3-Bromo-2-fluoro-6-iodopyridine: A Comprehensive Overview

The compound with CAS No. 1260665-99-3, commonly referred to as 3-Bromo-2-fluoro-6-iodopyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, materials science, and biotechnology. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents at positions 2, 3, and 6, specifically bromine, fluorine, and iodine atoms respectively.

The unique combination of halogens in this molecule imparts it with distinctive electronic and steric properties, making it an invaluable building block in the synthesis of advanced materials and bioactive compounds. Recent studies have highlighted its potential in the development of novel drugs targeting neurodegenerative diseases and cancer therapies. For instance, researchers have explored its role as an intermediate in the synthesis of fluorinated pyridines, which are known for their high lipophilicity and ability to cross biological membranes efficiently.

In terms of synthesis, the production of 3-Bromo-2-fluoro-6-iodopyridine involves a multi-step process that typically begins with the halogenation of pyridine derivatives. The strategic introduction of bromine, fluorine, and iodine atoms at specific positions requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its synthesis.

The pharmacological profile of this compound has been extensively studied in preclinical models. Research indicates that it exhibits potent inhibitory effects on certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate ion channels has led to investigations into its role in treating conditions such as epilepsy and chronic pain.

In the realm of materials science, 3-Bromo-2-fluoro-6-iodopyridine has been utilized as a precursor for the development of advanced polymers and optoelectronic materials. Its unique electronic properties make it suitable for applications in organic light-emitting diodes (OLEDs) and solar cells.

The global market for such specialized compounds is driven by increasing demand from pharmaceutical companies engaged in drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders. The compound's versatility across multiple applications ensures its continued relevance in both academic research and industrial settings.

In conclusion, CAS No. 1260665-99-3 represents a cutting-edge molecule with vast potential across diverse scientific domains. Its unique chemical properties, coupled with ongoing advancements in synthetic methodologies and pharmacological research, position it as a key player in the development of next-generation therapies and materials.